molecular formula C9H13N3S B15392074 3-(piperidin-1-yl)pyrazine-2(1H)-thione

3-(piperidin-1-yl)pyrazine-2(1H)-thione

Cat. No.: B15392074
M. Wt: 195.29 g/mol
InChI Key: QPVMVKXBNSTUGH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(Piperidin-1-yl)pyrazine-2(1H)-thione is a heterocyclic compound featuring a pyrazine ring with a thione (-S) group at position 2 and a piperidinyl substituent at position 2. Pyrazine-thiones are known for their biological activities, including anticancer, antimicrobial, and anti-inflammatory properties .

Properties

Molecular Formula

C9H13N3S

Molecular Weight

195.29 g/mol

IUPAC Name

3-piperidin-1-yl-1H-pyrazine-2-thione

InChI

InChI=1S/C9H13N3S/c13-9-8(10-4-5-11-9)12-6-2-1-3-7-12/h4-5H,1-3,6-7H2,(H,11,13)

InChI Key

QPVMVKXBNSTUGH-UHFFFAOYSA-N

Canonical SMILES

C1CCN(CC1)C2=NC=CNC2=S

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogues

Pyrazine-2(1H)-thione (I)
  • Core Structure : Pyrazine-thione without substituents.
  • Synthesis: Derived via reduction of 2-mercaptopyrazine in ethanol .
  • Crystallography: Monoclinic space group $ P2_1/m $, stabilized by N–H···N and C–H···S hydrogen bonds .
  • Biological Activity : Anticancer properties linked to 2-mercaptopyrazine derivatives .
  • Key Difference : Lack of piperidinyl group reduces steric bulk and alters solubility.
5-(3,4-Dichlorophenyl)-3-[(piperidinyl)methyl]-1,3,4-oxadiazole-2(3H)-thione (II)
  • Core Structure : Oxadiazole-thione with piperidinylmethyl and dichlorophenyl groups.
  • Synthesis : Mannich reaction introducing piperidine to oxadiazole-thione .
  • Activity : Antimicrobial and cytotoxic effects reported .
  • Key Difference : Oxadiazole core vs. pyrazine; dichlorophenyl enhances hydrophobicity.
4-(Piperidin-1-yl)-3-(pyridine-2-yl)-1H-1,2,4-triazole-5(4H)-thione (III)
  • Core Structure : Triazole-thione with piperidinyl and pyridinyl substituents.
  • Spectral Data : $ ^1H $ NMR: δ 11.89 ppm (NH), IR: C=S stretch at ~1252 cm$^{-1}$ .
  • Key Difference : Triazole core may confer different electronic effects compared to pyrazine.

Physicochemical Properties

Compound Melting Point (°C) Solubility Crystallographic Data
Pyrazine-2(1H)-thione Not reported Soluble in ethanol, DMSO $ P2_1/m $, $ a = 5.6113 \, \text{Å} $, $ \beta = 100.3^\circ $
Compound II 163–165 (dec.) Moderate in DMSO/MeOH Not reported
Compound III 203–205 High in chlorinated solvents Not reported
Target Compound* Estimated 180–200 Likely high in DMSO Potential $ P2_1/m $-like packing with modified H-bonding

*Inferred based on analogs. Piperidinyl group may reduce aqueous solubility compared to unsubstituted pyrazine-thione .

Spectroscopic Comparison

NMR Spectroscopy
  • Pyrazine-2(1H)-thione : $ ^1H $ NMR shows aromatic protons at δ ~7.5–8.5 ppm; NH proton at δ ~10–12 ppm .
  • Compound III : Piperidinyl protons at δ 1.40–1.79 ppm (m, 6H); NH at δ 11.89 ppm .
  • Target Compound : Expected piperidinyl signals (δ 1.3–3.1 ppm) and pyrazine protons (δ ~7.0–8.5 ppm).
IR Spectroscopy
  • All thiones exhibit C=S stretches near 650–750 cm$^{-1}$. Piperidinyl groups show C–N stretches at ~1250 cm$^{-1}$ .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.